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Compound of Interest

Compound Name: biotin-11-dUTP

Cat. No.: B1236100

Introduction

The detection of specific DNA sequences is fundamental in molecular biology research and
diagnostics. Labeling DNA with biotin-11-dUTP offers a versatile and sensitive non-radioactive
method for this purpose. Biotin-11-dUTP is an analog of deoxythymidine triphosphate (dTTP)
that can be enzymatically incorporated into DNA by various DNA polymerases[1][2]. The 11-
atom linker arm between the biotin molecule and the uridine base minimizes steric hindrance,
allowing for efficient incorporation by enzymes and subsequent detection by avidin or
streptavidin, proteins that bind to biotin with exceptionally high affinity and specificity[3][4][5].

The core principle involves a two-step process: first, the enzymatic incorporation of biotin-11-
dUTP into a DNA probe; second, the detection of this biotinylated probe using a fluorescently
labeled streptavidin or avidin conjugate. This system provides significant signal amplification
because multiple biotin molecules can be incorporated into a single DNA probe, and each of
these can be bound by a streptavidin molecule, which in turn can be conjugated to multiple
fluorophores.

Key Applications

e Fluorescence In Situ Hybridization (FISH): Biotinylated probes are widely used to detect
specific DNA or RNA sequences within cells and tissues, allowing for the visualization of
chromosome abnormalities, gene mapping, and localization of mMRNA.
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o Flow Cytometry: This method is ideal for quantifying apoptotic cells (via TUNEL assay) or
analyzing cell cycle progression by detecting incorporated biotinylated nucleotides.

o Fluorescence Microscopy: Used for visualizing the subcellular localization of specific DNA
sequences or tracking the fate of exogenous DNA introduced into cells.

» Southern and Northern Blotting: A non-radioactive alternative for detecting specific DNA or
RNA sequences on a membrane, using streptavidin conjugated to fluorophores or enzymes
that produce a fluorescent or chemiluminescent signal.

o Microarrays: Biotinylated DNA is used to probe microarrays for gene expression analysis and
genotyping.

Advantages of the Biotin-Streptavidin System

» High Sensitivity: The strong bond between biotin and streptavidin ensures stable and robust
detection, capable of identifying low-abundance targets.

» Signal Amplification: The ability to use multi-layered detection schemes (e.g., using a
biotinylated anti-avidin antibody) can significantly enhance the fluorescent signal.

» Versatility: A wide range of streptavidin conjugates with different fluorophores are
commercially available, offering flexibility in experimental design and multiplexing.

e Low Background: Streptavidin exhibits negligible binding to non-biotinylated molecules,
resulting in very low non-specific background staining.

Quantitative Data: Fluorophore-Streptavidin
Conjugates

The choice of fluorophore is critical and depends on the specific application and the available
instrumentation (e.g., laser lines and filter sets of the microscope or flow cytometer).
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Experimental Workflows and Signaling Pathways

Below are diagrams illustrating the key processes in the fluorescent detection of biotin-11-
dUTP labeled DNA.
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Caption: Workflow for DNA Labeling and Indirect Fluorescent Detection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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